To achieve climate targets, a transition to low-carbon energy production is necessary. However, conflicts between different interests, values and priorities, particularly at the community level, can constrain this transition. This paper aims to analyze lines of conflict and opportunities to build bridges between conflicting interests in the expansion of wind energy in Germany at the local level, to achieve successful implementation of wind energy projects. Our analysis of four cases of local-level wind energy projects in Germany shows that limited local options for action reinforce the need for local actors to maximize the benefits of energy transition projects. In addition to the conflict over scarce space, the lines of conflict at the local level run primarily along the dimensions of costs and benefits, winners and losers. Real or perceived procedural and distributive injustices had the potential to fuel resistance to wind energy projects in the analyzed cases. However, wind energy projects were successfully implemented despite the presence of local opposition. The results show that, by integrating procedural and distributive justice into the project planning and implementation and offering tailored solutions, community support for expansion of renewable energy projects can be enhanced. The paper advances the concept of societal ownership (“gesellschaftliche Trägerschaft”), which suggests the willingness of members of a community to tolerate decisions even when some conflicts related to the decision remain unresolved. Societal ownership is presented as an alternative to the concept of simple acceptance; it implies a more positive, more supportive community attitude, where members aim to address conflict as a normal aspect of decision making. Rather than sweeping alternative opinions aside, the community addresses alternative viewpoints, seeking to achieve greater procedural and distributive justice. In this way, a sense of societal ownership of a project can develop, enhancing its likelihood of success.

Different strategies have been proposed for transforming the energy system in Germany. To evaluate their sustainability, it is necessary to analyze their macroeconomic and distributional effects. An approach to do this analysis in an integrated consistent framework is presented here. Comparing ten energy transition scenarios with emission reduction targets by 2050 of 80% or 95%, respectively, allows evaluating a broad range of energy system transformation strategies with respect to the future technology and energy carrier mix. For this purpose, an energy system model and a macroeconometric model are combined, thus re-modeling the unified scenarios. An important extension of the model was concerned with the integration of synthetic fuels into the energy-economy model. One focus besides the overall macroeconomic assessment is the regional analysis. For this purpose, own assumptions on the regional distribution of the expansion of renewable energies were developed. The effects on gross domestic product (GDP) and employment are similar on average from 2030 to 2050 across the scenarios, with most of the more ambitious scenarios showing slightly higher values for the socioeconomic variables. Employment in the construction sector shows the largest effects in most scenarios, while in the energy sector employment is lower in scenarios with high energy imports. At the regional level, the differences between scenarios are larger than at the national level. There is no clear or stable regional pattern of relative loss and profit from the very ambitious transformation, as not only renewable energy expansion varies, and hydrogen strategies enter the scene approaching 2050. From the relatively small differences between the scenarios, it can be concluded that, from a macroeconomic perspective, it is not decisive for the overall economy which (supply side) strategy is chosen for the transformation of the energy system. More effort needs to be put into improving assumptions and modeling approaches related to strategies for achieving the final 20% CO2 reduction, for example the increasing use of hydrogen.

Energy communities provide access to energy services, such as affordable clean energy and energy-efficiency measures. Some of these services are of particular benefit for vulnerable households struggling with high energy prices and low incomes. European energy policy stipulates an enabling framework to support energy communities offering such services to all households, explicitly soliciting the inclusion of vulnerable and low-income groups enhancing energy justice and democracy. With transposition still pending in Germany, the question remains as to what extent vulnerable groups benefit in practice. Based on the data from an online survey among 113 German energy communities, this paper investigates the extent to which energy communities enhance energy justice and democracy in the German energy transition. We have therefore to ask how energy communities reach out to vulnerable groups and describe the hurdles energy communities face. Even though some energy communities successfully reach vulnerable households, we show that the majority struggle to truely reach out to these groups. In the absence of regulatory support for engaging with vulnerable groups and confronted with a competitive energy market, energy communities are focussing on remaining in business. In this context, it should also be mentioned that some energy communities do not reach out to vulnerable groups to offer beneficial services that are of particular interest for the majority of them. Based on these findings, we would like to underline the need for enabling regulations to support energy communities’ contribution to justice and democracy. An ‘enabling framework’ demands a clear taxonomy, which distinguishes different organisational and social energy community characteristics to acknowledge their social welfare-enhancing role and avoid misinterpretations and potential misuse.

The paper aims to elucidate to what extent the German Parliament exerts control over rail planning. Parliament has the budgetary right, but information asymmetries vis-à-vis the railway company Deutsche Bahn and the Ministry of Transport make parliamentary control difficult. Recently, Germany has instituted a parliamentary review process that allows the Parliament to take up concerns by the public affected by rail projects. We use the principal-agent theory to model this new institution. Parliament delegates rail planning to the Deutsche Bahn, while the Federal Railway Authority serves as a budget watchdog, and parliament uses input from public participation as a deck-stacking procedure. The paper first situates the institutional innovations—the new parliamentary oversight procedure—against the former logic of railway planning. Second, based on the documentation of parliamentary oversight, we analyze for which demands by the affected public the Parliament uses its power to change rail projects. The paper showed that public participation matters. The German Parliament introduced expensive changes to rail projects. In particular, demands that had been voiced in well-institutionalized public participation (that is, when municipalities, regional associations, etc., were engaged in long-term institutionalized dialogues with the Deutsche Bahn) were more likely to be addressed. An Extra budget was then allocated to, for example, noise-regulating measures. To sum up, the German Parliament uses information gained in public participation in combination with its budget rights to exert control over railway planning for conflictual projects. Thus, Parliament takes a more active role in railway planning. Whether this also leads to more acceptance for rail projects, is an open question.

Correction : Energy Sustain Soc (2023) 13: 5 https://doi.org/10.1186/s13705-023-00384-6 Following publication of the original article [1], the authors identified an error since Ayyoob Sharifi was missing from the author group.The missing author name is: Ayyoob Sharifi12 (E-mail: Sharifi@hiroshima-u.ac.jp)The authors’ affiliation is: 12Graduate School of Humanities and Social Sciences, and Network for Education and Research on Peace and Sustainability, Hiroshima University, Higashi-Hiroshima 739-8530, Japan.The Author contributions section should instead read: Author contributions WLF was responsible for the article's concept and contribute with the whole manuscript; RMD, IRA and PM-H wrote the literature review of the manuscript; DGV, AS and CRPV wrote the method section; MAPD, WL, ALS, AS and CRPV wrote the results and discussion. All authors read and approved the final manuscript.The author group has been updated above and the original article [1] has been corrected. Filho WL, Vidal DG, Dinis MAP, Lambrechts W, Vasconcelos CRP, Molthan-Hill P, Abubakar IR, Dunk RM, Salvia AL, Sharifi A (2023) Low carbon futures: assessing the status of decarbonisation efforts at universities within a 2050 perspective. Energ Sustain Soc 13:5. https://doi.org/10.1186/s13705-023-00384-6Article Google Scholar Download referencesAuthors and AffiliationsEuropean School of Sustainability Science and Research, Hamburg University of Applied Sciences, Ulmenliet 20, 21033, Hamburg, GermanyWalter Leal FilhoDepartment of Natural Sciences, Manchester Metropolitan University, Chester Street, Manchester, M11 5GD, UKWalter Leal FilhoDepartment of Life Sciences, Faculty of Sciences and Technology, Center for Functional Ecology‑Science for People and The Planet (CFE), TERRA Associate Laboratory, University of Coimbra, Calçada Martim de Freitas, 3000‑456, Coimbra, PortugalDiogo Guedes VidalUFP Energy, Environment and Health Research Unit (FP-ENAS), University Fernando Pessoa (UFP), Praça 9 de Abril 349, 4249‑004, Porto, PortugalMaria Alzira Pimenta DinisDepartment of Marketing and Supply Chain Management, Faculty of Management, Open Universiteit, The Netherlands (OUNL), Postbus 2960, 6401 DL, Heerlen, The NetherlandsWim LambrechtsLaboratory of Sustainability Engineering and Consumption, Federal University of Paraíba, João Pessoa, PB, BrazilClaudio R. P. VasconcelosAlgoritmi Research Centre, School of Engineering, University of Minho, 4800‑058, Guimarães, PortugalClaudio R. P. VasconcelosBusiness Sustainability, Nottingham Trent University, England, UKPetra Molthan‑HillCollege of Architecture and Planning, Imam Abdulrahman Bin Faisal University (Formerly, University of Dammam), P.O. Box 1982, Dammam, 31441, Saudi ArabiaIsmaila Rimi AbubakarSchool of Science and the Environment, Manchester Metropolitan University, Chester Street, Manchester, M1 5GD, UKRachel M. DunkGraduate Program in Civil and Environment Engineering, University of Passo Fundo, Campus I‑BR 285, São José, Passo Fundo, RS, 99052‑900, BrazilAmanda Lange SalviaGraduate School of Humanities and Social Sciences, and Network for Education and Research on Peace and Sustainability, Hiroshima University, Higashi-Hiroshima, 739-8530, JapanAyyoob SharifiAuthorsWalter Leal FilhoView author publicationsYou can also search for this author in PubMed Google ScholarDiogo Guedes VidalView author publicationsYou can also search for this author in PubMed Google ScholarMaria Alzira Pimenta DinisView author publicationsYou can also search for this author in PubMed Google ScholarWim LambrechtsView author publicationsYou can also search for this author in PubMed Google ScholarClaudio R. P. VasconcelosView author publicationsYou can also search for this author in PubMed Google ScholarPetra Molthan‑HillView author publicationsYou can also search for this author in PubMed Google ScholarIsmaila Rimi AbubakarView author publicationsYou can also search for this author in PubMed Google ScholarRachel M. DunkView author publicationsYou can also search for this author in PubMed Google ScholarAmanda Lange SalviaView author publicationsYou can also search for this author in PubMed Google ScholarAyyoob SharifiView author publicationsYou can also search for this author in PubMed Google ScholarCorresponding authorCorrespondence to Claudio R. P. Vasconcelos.Publisher's NoteSpringer Nature remains neutral with regard to jurisdictional claims in published maps and institutional affiliations.Open Access This article is licensed under a Creative Commons Attribution 4.0 International License, which permits use, sharing, adaptation, distribution and reproduction in any medium or format, as long as you give appropriate credit to the original author(s) and the source, provide a link to the Creative Commons licence, and indicate if changes were made. The images or other third party material in this article are included in the article's Creative Commons licence, unless indicated otherwise in a credit line to the material. If material is not included in the article's Creative Commons licence and your intended use is not permitted by statutory regulation or exceeds the permitted use, you will need to obtain permission directly from the copyright holder. To view a copy of this licence, visit http://creativecommons.org/licenses/by/4.0/. The Creative Commons Public Domain Dedication waiver (http://creativecommons.org/publicdomain/zero/1.0/) applies to the data made available in this article, unless otherwise stated in a credit line to the data. Reprints and PermissionsCite this articleFilho, W.L., Vidal, D.G., Dinis, M.A.P. et al. Correction : Low carbon futures: assessing the status of decarbonisation efforts at universities within a 2050 perspective. Energ Sustain Soc 13, 9 (2023). https://doi.org/10.1186/s13705-023-00391-7Download citationPublished: 08 May 2023DOI: https://doi.org/10.1186/s13705-023-00391-7Share this articleAnyone you share the following link with will be able to read this content:Get shareable linkSorry, a shareable link is not currently available for this article.Copy to clipboard Provided by the Springer Nature SharedIt content-sharing initiative

Energy citizenship has emerged as a concept which attempts to capture the new role envisaged for urban citizens as engaged and active in the energy transition. However, exactly how to successfully engage energy citizens requires more research and this article aims to contribute to this knowledge gap. The article presents a new methodology, ‘Walking with Energy’, which seeks to (re)connect citizens with where their energy is coming from. By experimenting with the application of this method in the UK and Sweden, we consider how viewing and talking about heating provision, while in the energy landscape, can encourage participants to reflect upon their local, mundane energy experiences and foster a greater sense of energy citizenship and greater motivation to engage with debates around heating transition. The article presents four different events: (1) a physical walk to an energy recovery facility, (2) a walk to view a building’s heat exchanger, (3) a round-table discussion using pictures to communicate in a language café, and (4) a virtual tour around an Energy Recovery Facility. The way we conducted the events influenced who engaged, for example: the walk through a heat facility and the walk to visit a heat exchanger in the basement of a University building tended to attract white middle-class people, while the virtual tour attracted a more mixed audience in terms of age and background, but most had a strong environmental interest. The language café targeted immigrants. The different events resulted in many similar reflections, but there was also variation. For example, the walk through the heat facility generated the most focused and least diverse reflections, while the event focussed on the heat exchanger opened up a wide range of issues for discussion. We find that the method encouraged the sharing of personal experiences, storytelling, and deepened the engagement of participants with debates about energy. The method can help promote energy democracy and boost a deliberative dialogue about present and future energy systems among citizens. We also learnt that promotion of energy citizenship requires not only active citizens but also active facilitation to create opportunities for citizens to engage and reflect.

The great dependence on fuelwood due to demographic factors, logging, agricultural expansion and the repercussions of political instability, is presented for Côte d'Ivoire, as a contributor to forest degradation and deforestation. Faced with this situation, the country has been trying for many years, through the promotion of alternative energy sources to firewood, to put in place a policy to protect the environment. However, the findings from the urban bakery industry question the social logic behind the choice of energy used. The bakery industry is considered as one of the main contributors to the erosion of the country's main forest due to its propensity to use firewood for cooking. Despite the recommendation of the Ivorian government to use butane and the promotion of “clean” energies, firewood is still the most used energy source in Abidjan. Against this background, the social determinants of the continued use of firewood in those bakeries should be critically assessed. The study relied on a qualitative approach using semi-structured interviews and direct observation for data collection. Interviews were conducted with state and non-state actors selected using a "snowball" sampling method. Data collected were subject to thematic content analysis. The energy transition in the bakery sub-sector in Abidjan is hampered by the plurality of actors and the lack of clarity in energy management. It has led to a higher consumption of firewood and other sources of energy in the production of bread. Three elements shape the adoption of clean energies in bakeries in Abidjan. These are the politics of the government, its bilateral and multilateral partners, the immediate social pressure linked to wood resources and the availability of infrastructure.

This study revisits the energy-growth-environment nexus in the member countries of the Organization for Economic Cooperation and Development (OECD) by examining the role of trade openness, financial development, and urbanization. The cross-sectional augmented distributed lag (CS-ARDL) approach is employed to address the presence of slope homoskedasticity and cross-sectional dependence in the data set. Our empirical findings fail to confirm the validity of the environmental Kuznets curve (EKC) hypothesis for emissions of carbon dioxide (CO2) during the period researched. CO2 emissions have bidirectional causality with income, the share of renewable energy, and the share of nonrenewable energy. Trade openness, financial development, and urbanization play different roles in the energy-growth-environment nexus. Whereas trade openness increases CO2 emissions, financial development reduces consumption of renewable energy. Urbanization plays a limited role in this nexus. These findings lead to some policy implications. The close relationship between economic growth, CO2 emissions, and energy consumption is highlighted, which suggests that a policy targeting one component needs to consider the impacts on the other components.

Access to reliable energy services is increasingly seen as a prerequisite for well-being and human development. Copious research documents the negative consequences that occur when nations specialize in natural resource production, creating a “natural resource curse” or “paradox of plenty”. In this analysis, we evaluate how natural resource dependence, measured as oil and gas production, impacts energy security. Using entropy-balanced fixed effects models, we find that oil and coal production is not associated with shorter times to establish a connection to the electricity grid, fewer outages, or improve electricity access among the population. Nations that produce oil and coal do not seem to have better energy insecurity as a result, representing a distributional inequality. Fossil fuel-producing nations should consider implementing policies that would allow them to retain more wealth from fossil fuel production.

Agrivoltaism is presented as an innovative production system that may combine agricultural activity and energy production on the same parcel of land. The deployment of this innovation has already begun in France as part of the energy transition initiatives, and many actors consider that its deployment only depends on social acceptance issues. However, given that agrivoltaism cuts across the agricultural and energy sectors, social, technical, and political concerns have arisen. While these concerns are primarily reflected in conflict and opposition, the problem goes far beyond the simple question of social acceptance. Indeed, it relates to the dynamics of innovation and governance, structured in different arenas at different scales that shape how this innovation is deployed. The authors conducted a qualitative study revolving around three methodological approaches: a press analysis, a review of scientific literature, and fieldwork in the Pyrénées-Atlantiques district in France. Drawing on the case of a disputed project, several semi-structured interviews were conducted. These interviews explored how the public sector, institutions, energy companies, and local farmers perceive the development of agrivoltaics and how they organise the dynamics of governance to control its deployment. Our analysis highlights four main results: (i) agrivoltaism is an innovation conceptualised in techno-scientific arenas which seek to define its agricultural viability; (ii) at the national level, the remote control by the State does not provide a framework for governance capable of involving the various actors in the fields of agriculture and energy; (iii) the deployment of agrivoltaism systems across regions engenders conflict while placing key local actors in a situation of uncertainty with regard to how best to manage this innovation; (iv) while individuals are subjected to territorialisation, this paradoxically favours structural policy innovations which outline the contours of territorial governance. This study shows that agrivoltaism is the result of interactions between techno-scientific actors in the energy and agricultural fields. However, its political backing in France does not promote dynamics of governance capable of bringing these two fields together. At the local level, the deployment of agrivoltaism has faced opposition, but it has also led to the organisation of territorial governance strategies involving actors and institutions from different sectors.